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Compound of Interest

Compound Name: 6-Bromo-2-naphthol

Cat. No.: B032079

CAS Number: 15231-91-1
Synonyms: 6-Bromonaphthalen-2-ol, 2-Naphthalenol, 6-bromo-, 6-Bromo-beta-naphthol

This technical guide provides an in-depth overview of 6-Bromo-2-naphthol, a versatile
aromatic organic compound. It is intended for researchers, scientists, and professionals in drug
development and other relevant scientific fields. This document covers the compound's
chemical and physical properties, detailed synthesis protocols, and its applications, particularly
in the pharmaceutical industry.

Chemical and Physical Properties

6-Bromo-2-naphthol is a halogenated derivative of 2-naphthol. It is a solid at room
temperature, typically appearing as an off-white to beige powder. The presence of the bromine
atom and the hydroxyl group on the naphthalene core imparts specific reactivity and properties
to the molecule, making it a valuable intermediate in organic synthesis.

Table 1: Physical and Chemical Properties of 6-Bromo-2-naphthol
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Property Value

Molecular Formula C10H7Bro

Molecular Weight 223.07 g/mol

Melting Point 122-124 °C

Boiling Point 353.8 °C at 760 mmHg
Density 1.614 g/cm3

Flash Point 167.8 °C

Vapor Pressure

1.71E-05 mmHg at 25°C

Appearance

Off-white to beige powder

Solubility

Insoluble in water; soluble in ethanol, benzene

Synthesis of 6-Bromo-2-naphthol

The synthesis of 6-Bromo-2-naphthol is a well-established process in organic chemistry,

typically involving the bromination of 2-naphthol followed by a reduction step. The following

protocol is a common method for its preparation.

Experimental Protocol: Synthesis from 2-Naphthol

Materials:

2-Naphthol

Glacial Acetic Acid

Bromine

Mossy Tin

Water

Procedure:
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e Bromination:
o In a suitable reaction flask, dissolve 2-naphthol in glacial acetic acid.

o Slowly add a solution of bromine in glacial acetic acid to the 2-naphthol solution. The
reaction is exothermic, and cooling may be necessary.

o After the addition is complete, heat the mixture to boiling to ensure the completion of the
bromination reaction, forming 1,6-dibromo-2-naphthol.

e Reduction:
o To the hot reaction mixture, cautiously add water.
o Cool the mixture slightly and add mossy tin in portions. The reaction with tin is vigorous.

o Reflux the mixture for several hours until the tin has completely reacted. This step reduces
the 1,6-dibromo-2-naphthol to 6-Bromo-2-naphthol.

« |solation and Purification:
o After the reduction is complete, cool the reaction mixture. The product will precipitate.
o Filter the crude product and wash it with cold water.

o The crude 6-Bromo-2-naphthol can be purified by recrystallization from a suitable
solvent, such as ethanol or a mixture of acetic acid and water, to yield a pure, crystalline

product.
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Synthesis Workflow of 6-Bromo-2-naphthol
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Synthesis Workflow of 6-Bromo-2-naphthol

Applications in Drug Development and Research

6-Bromo-2-naphthol serves as a crucial building block in the synthesis of various
pharmaceutical compounds and is a subject of interest in medicinal chemistry research.

Intermediate for Active Pharmaceutical Ingredients
(APIs)

The chemical structure of 6-Bromo-2-naphthol makes it a versatile precursor for more
complex molecules. It is utilized in the synthesis of non-steroidal anti-inflammatory drugs
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(NSAIDs) and has been investigated for its potential in developing anticancer agents.[1] Its
flavonoid-like structure has led to suggestions of potential steroid hormone activity.[1]

Synergistic Antibacterial Activity

Recent studies have highlighted the potential of 6-Bromo-2-naphthol in combating multidrug-
resistant bacteria. Research has shown that it can act synergistically with antibiotics like
polymyxin B against strains of Acinetobacter baumannii.[1] The proposed mechanism involves
6-Bromo-2-naphthol increasing the permeability of the bacterial cell membrane, thereby
enhancing the efficacy of the antibiotic.[1]

Mechanism of Synergistic Action

6-Bromo-2-naphthol

Increased Membrane
Permeability

Polymyxin B

Bacterial Cell Death

Click to download full resolution via product page

Mechanism of Synergistic Action with Polymyxin B

Research Applications

Beyond its role as a synthetic intermediate, 6-Bromo-2-naphthol is also used in various
research applications. It can be used as a probe in real-time polymerase chain reaction (PCR)
applications and in the synthesis of fluorescent dyes.[2]
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Safety and Handling

6-Bromo-2-naphthol is classified as a hazardous substance. It is known to cause skin and
serious eye irritation and may cause respiratory irritation. Appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a dust mask, should be worn when
handling this chemical. It should be handled in a well-ventilated area. For detailed safety
information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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